Cas no 213118-56-0 (tert-Butyl (2-amino-4-methoxyphenyl)carbamate)

• Product Name: tert-Butyl (2-amino-4-methoxyphenyl)carbamate
• CAS No: 213118-56-0
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD09701250
• CID: 828798
• PubChem ID: 10752410
• Update Time: 2025-04-19

tert-Butyl (2-amino-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-amino-4-methoxyphenyl)carbamate
• (2-AMINO-4-METHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-(2-amino-4-methoxyphenyl)carbamate
• 2-amino-4-methoxyphenylcarbamic acid t-butyl ester
• AC1Q48JS
• ANW-63804
• CTK4E6416
• SureCN246277
• tert-butyl 2-amino-4-methoxyphenylcarbamate
• SB35388
• SCHEMBL246277
• AKOS000169601
• Z285919678
• EN300-43343
• MFCD09701250
• AB00999783-01
• (2-Amino-4-methoxy-phenyl)-carbamic acid t-butyl ester
• CS-0216445
• tert-Butyl(2-amino-4-methoxyphenyl)carbamate
• DB-352727
• DTXSID10444416
• 213118-56-0
• RUTRVXDBOSVFFT-UHFFFAOYSA-N
• (2-Amino-4-methoxy-phenyl)-carbamic acid tert-butyl ester, AldrichCPR

• MDL： MFCD09701250
• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(15)14-10-6-5-8(16-4)7-9(10)13/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： RUTRVXDBOSVFFT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters